9-Bromobicyclo[3.3.1]nonane-1,5-diol

• CAS No.: 61265-58-5
• Molecular Formula: C9H15BrO2
• Molecular Weight: 235.12 g/mol
• IUPAC Name: 9-bromobicyclo[3.3.1]nonane-1,5-diol
• InChI: InChI=1S/C9H15BrO2/c10-7-8(11)3-1-4-9(7,12)6-2-5-8/h7,11-12H,1-6H2
• InChI Key: DXGICTUAMSZSER-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCC(C1)(C2Br)O)O

Description

9-Bromobicyclo[3.3.1]nonane-1,5-diol is a bicyclic organic compound featuring a bromine atom at the 9-position and hydroxyl groups at the 1- and 5-positions. For instance, 9-borabicyclo[3.3.1]nonane (9-BBN) and 9-selenabicyclo[3.3.1]nonane derivatives share the same bicyclic backbone but differ in substituents, leading to distinct chemical behaviors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Bromobicyclo[3.3.1]nonane-1,5-diol typically involves the bromination of bicyclo[3.3.1]nonane-1,5-diol. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as carbon tetrachloride or chloroform. The reaction is typically conducted at room temperature or slightly elevated temperatures to achieve optimal yields.

Industrial Production Methods

Industrial production of 9-Bromobicyclo[3.3.1]nonane-1,5-diol may involve large-scale bromination processes using automated reactors and continuous flow systems. These methods ensure consistent product quality and high efficiency. The use of advanced purification techniques such as recrystallization or chromatography is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

9-Bromobicyclo[3.3.1]nonane-1,5-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of bicyclo[3.3.1]nonane-1,5-diol.

Substitution: The bromine atom can be substituted with other functional groups such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as ammonia (NH₃), thiols (RSH), or alkyl halides (R-X) are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of bicyclo[3.3.1]nonane-1,5-diol.

Substitution: Formation of substituted bicyclo[3.3.1]nonane-1,5-diol derivatives.

Scientific Research Applications

9-Bromobicyclo[3.3.1]nonane-1,5-diol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 9-Bromobicyclo[3.3.1]nonane-1,5-diol involves its interaction with specific molecular targets and pathways. The bromine atom and hydroxyl groups play a crucial role in its reactivity and binding affinity. The compound can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles, leading to the formation of new derivatives with distinct properties. Additionally, the hydroxyl groups can participate in hydrogen bonding and other interactions with biological molecules, influencing its biological activity.

Comparison with Similar Compounds

Structural Comparison with Analogous Bicyclic Compounds

The bicyclo[3.3.1]nonane system is a common scaffold in organometallic and organic chemistry. Below is a comparison of key structural and functional features:

Compound	Substituents	Key Functional Groups	Notable Properties
9-Bromobicyclo[3.3.1]nonane-1,5-diol	Br (C9), OH (C1, C5)	Bromine, diol	Polar, potential hydrogen bonding
9-BBN (9-borabicyclo[3.3.1]nonane)	B-H (C9)	Borane	Strong reducing agent, thermally stable
9-Selenabicyclo[3.3.1]nonane	Se (C9)	Selenium	Electrophilic, participates in click chemistry
9-Methoxy-9-BBN	B-OCH₃ (C9)	Methoxy-borane	Selective α-bromination resistance

The bromine and diol groups in 9-bromobicyclo[3.3.1]nonane-1,5-diol introduce polarity and hydrogen-bonding capacity, differentiating it from the electrophilic selenium or Lewis acidic boron analogs.

Reactivity and Functional Group Interactions

• Bromine Reactivity: The C-Br bond in 9-bromobicyclo[3.3.1]nonane-1,5-diol is expected to undergo nucleophilic substitution or elimination reactions. In contrast, boron analogs like 9-BBN are reductants, transferring hydrides to electrophiles .
• This contrasts with selenium analogs, where the Se atom facilitates electrophilic additions (e.g., triazole formation via cycloaddition) .
• Steric and Electronic Effects : The bicyclic framework imposes steric constraints, as seen in 9-BBN’s resistance to third hydroboration due to intramolecular strain . Similarly, bromination selectivity in 9-methoxy-9-BBN highlights positional reactivity differences .